Phosphonic acid, (1-hydroxyethylidene)bis-, sodium salt
Overview
Description
Phosphonic acid, (1-hydroxyethylidene)bis-, sodium salt, also known as Etidronic acid, is a chemical compound with the molecular formula C2H4Na4O7P2 . It is used in various products such as cleaning products, household care items, and construction and building materials .
Molecular Structure Analysis
The molecular structure of this compound is based on structures generated from information available in ECHA’s databases . The InChI code for this compound is 1S/C2H8O7P2.4Na/c1-2(3,10(4,5)6)11(7,8)9;;;;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);;;;/q;4*+1/p-4 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 293.96 . It is a solid at room temperature .Scientific Research Applications
Synthesis Methods
- One-Pot Synthesis of 1-Hydroxy-1,1-bis(phosphonic acid)s :
- A one-pot procedure for synthesizing corresponding 1-hydroxy-1,1-bis(phosphonic acid)s from carboxylic acids, illustrating efficient synthesis of compounds like alendronate or N-methyl pamidronate without additional amine protection steps (Egorov et al., 2011).
Crystal Structure Analysis
Sodium Coordination in Crystal Structure :
- Analysis of sodium coordination in tetrasodium (3-((2,4-dinitrophenyl)amino)-1-hydroxy-propane-1,1-diyl)bis(phosphonate) pentahydrate, showing how organic anions coordinate with sodium counter cations and are involved in hydrogen bonds (Reiss et al., 2018).
Metal–Organic Frameworks :
- The three-dimensional metal–organic framework compound prepared from Cs+ and 4,5-dicyano-1,2-phenylene)bis(phosphonic acid) based on irregular CsO8N2 coordination centers (Mendes et al., 2016).
Chemical Modification for Applications
Bis(phosphonate)-Building Blocks with Fluorescent Dyes :
- Development of benzylic bis(phosphonic acids) modified with primary amine or carboxylic acid groups, useful for adsorption studies with hydroxyapatite, a model of bone tissue (David et al., 2013).
Synthesis and Properties of Lanthanum Complex with Neridronic Acid :
- Study of a lanthanum complex with neridronic acid, focusing on its coordination polymer structure and potential for incorporating a variety of inorganic anions or small organic molecules (Galantsev et al., 2019).
Solvent-free Sonochemical Preparation of alpha-Aminophosphonates :
- Utilizing 1-hexanesulphonic acid sodium salt for green synthesis
Hydrogen Bonding in Molecular Networks
- Charge-Assisted Hydrogen Bonding in Phosphonate, Phosphate, and Sulfonate Salts :
- Investigating the creation of crystalline salts composed of ions linked by networks of charge-assisted hydrogen bonds, highlighting the versatility of bis(phosphonate)s in forming structured networks (Lie et al., 2014).
Dental Material Applications
Photo-Polymerization of Aryl Diphosphonic Acid-Containing Dimethacrylate :
- Development of a dental dimethacrylate monomer containing phosphonic acid functionality, suitable for use in dental composites and adhesives (Edizer & Avci, 2010).
Preparation and Properties of Aminium Salts :
- Overview of the preparation methods and properties of (1-hydroxyethylidene) diphosphonic acid aminium salts, highlighting their formation and solubility characteristics (Semenov, 2021).
Synthesis and Adhesive Properties of Phosphonic Acid-Containing (Meth)acrylamides :
- Synthesis of novel dental monomers containing phosphonic acid groups, demonstrating their suitability as components of dental adhesive mixtures (Altin et al., 2014).
Industrial Applications
Performance Evaluation of Antiscalants :
- Examining the efficiency of phosphonates, including 1-hydroxyethane-1,1-bis(phosphonic acid), in inhibiting calcium sulfate precipitation, crucial for industrial water treatment processes (Popov et al., 2016).
Phosphonic Acid Preparation and Applications
:
- An overview of the diverse applications of phosphonic acids, including in the design of supramolecular materials, surface functionalization, and water treatment applications (Sevrain et al., 2017).
- of Trivalent Rare Earth Metal Ions**:- Investigating the extraction behavior of trivalent rare earth metal ions using a diphosphonic acid extraction reagent, indicating its potential in rare earths separation and base metal extraction (Ohto et al., 2021).
Phosphorus Chemistry in Pharmaceuticals and Industrial Applications :
- Discussing the use of bisphosphonates and phosphonate-containing polymers in various applications, including drug delivery systems and water treatment, highlighting their versatility in multiple domains (Papathanasiou et al., 2018).
Controlled Release of Bis(phosphonate) Pharmaceuticals :
- Demonstrating the controlled release of etidronic acid, an important osteoporosis drug, from biodegradable polymeric matrices, crucial for drug delivery applications (Demadis et al., 2011).
Mechanism of Action
Etidronic acid, a bisphosphonate, primarily reduces osteoclastic activity, which prevents bone resorption, and thus moves the bone resorption/formation equilibrium toward the formation side, making bone stronger in the long run . It also inhibits ectopic calcification and slows down bone resorption and bone turnover .
Safety and Hazards
Future Directions
Properties
InChI |
InChI=1S/C2H8O7P2.Na/c1-2(3,10(4,5)6)11(7,8)9;/h3H,1H3,(H2,4,5,6)(H2,7,8,9); | |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIFZRVHZTAYMBC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(O)(P(=O)(O)O)P(=O)(O)O.[Na] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H8NaO7P2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
29329-71-3, 2666-14-0 | |
Details | Compound: Phosphonic acid, P,P′-(1-hydroxyethylidene)bis-, sodium salt (1:3) | |
Record name | 1-Hydroxyethylidene-1,1-diphosphonic acid sodium salt | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29329-71-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Details | Compound: Phosphonic acid, P,P′-(1-hydroxyethylidene)bis-, sodium salt (1:3) | |
Record name | Phosphonic acid, P,P′-(1-hydroxyethylidene)bis-, sodium salt (1:3) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2666-14-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
229.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Liquid; Liquid; Pellets or Large Crystals, Solid; [IUCLID] | |
Record name | Phosphonic acid, P,P'-(1-hydroxyethylidene)bis-, sodium salt (1:?) | |
Source | EPA Chemicals under the TSCA | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | (1-Hydroxyethylidene)bisphosphonic acid, sodium salt | |
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CAS No. |
3794-83-0, 7414-83-7, 29329-71-3 | |
Record name | Tetrasodium etidronate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3794-83-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Etidronate disodium | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7414-83-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phosphonic acid, P,P'-(1-hydroxyethylidene)bis-, sodium salt (1:?) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029329713 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphonic acid, P,P'-(1-hydroxyethylidene)bis-, sodium salt (1:?) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | (1-hydroxyethylidene)bisphosphonic acid, sodium salt | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.040 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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